Cas no 52092-65-6 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI))
52092-65-6 structure
Product Name:Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI)
CAS No:52092-65-6
MF:C24H30O5
MW:398.492007732391
CID:374964
PubChem ID:104076
Update Time:2025-04-19
Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI)
- 11,21-Didehydro-(9β,11β)-epoxy-21-(acetyloxy) Desoxymetasone
- 9beta,11beta-epoxy-21-hydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
- (9beta,11beta,16alpha)-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
- 52092-65-6
- SCHEMBL11325098
- DTXSID00966450
- NS00059673
- [2-oxo-2-[(1S,2S,10S,11S,13R,14S,15S,17S)-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]ethyl] acetate
- EINECS 257-657-3
- 16-Methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
-
- Inchi: 1S/C24H30O5/c1-13-9-18-17-6-5-15-10-16(26)7-8-23(15,4)24(17)20(29-24)11-22(18,3)21(13)19(27)12-28-14(2)25/h7-8,10,13,17-18,20-21H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,20+,21-,22+,23+,24-/m1/s1
- InChI Key: JKRMOSPJNPCGSZ-QNAHPZDQSA-N
- SMILES: O1[C@H]2C[C@]3(C)[C@@H](C(COC(C)=O)=O)[C@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O
Computed Properties
- Exact Mass: 398.209
- Monoisotopic Mass: 398.209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 871
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 3
- Topological Polar Surface Area: 73Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 540.6°Cat760mmHg
- Flash Point: 234.1°C
- Refractive Index: 1.574
Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-16-methyl-, (9b,11b,16a)- (9CI) Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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